Cas no 879946-74-4 (2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)
2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
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- 2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- 2-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
- [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 2-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,2-dihydro-6,7-dimethyl-
- 2-[3-(DIMETHYLAMINO)PROPYL]-1-(4-FLUOROPHENYL)-6,7-DIMETHYL-1H,2H,3H,9H-CHROMENO[2,3-C]PYRROLE-3,9-DIONE
- 879946-74-4
- CCG-157776
- F3227-0888
- AKOS016184183
- AKOS001542859
-
- Inchi: 1S/C24H25FN2O3/c1-14-12-18-19(13-15(14)2)30-23-20(22(18)28)21(16-6-8-17(25)9-7-16)27(24(23)29)11-5-10-26(3)4/h6-9,12-13,21H,5,10-11H2,1-4H3
- InChI Key: WYPUEVLMQFLQLD-UHFFFAOYSA-N
- SMILES: N1(CCCN(C)C)C(C2=CC=C(F)C=C2)C2C(=O)C3=CC(C)=C(C)C=C3OC=2C1=O
Computed Properties
- Exact Mass: 408.18492083g/mol
- Monoisotopic Mass: 408.18492083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 713
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 596.1±50.0 °C(Predicted)
- pka: 9.46±0.28(Predicted)
2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
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| Life Chemicals | F3227-0888-2μmol |
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879946-74-4 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
Compound CAS No 879946-74-4: A Comprehensive Overview
The compound with CAS No 879946-74-4, named 2-3-(dimethylamino)propyl-1-(4-fluorophenyl)-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of chromeno-pyrroles, which are known for their potential applications in various fields such as pharmacology and materials science. Recent studies have highlighted its promising role in drug discovery and development.
The molecular structure of this compound is characterized by a chromeno[2,3-c]pyrrole skeleton, which is a fused bicyclic system combining chromene and pyrrole moieties. The presence of dimethylamino and fluorophenyl groups introduces significant steric and electronic effects, influencing its reactivity and biological activity. Additionally, the dimethyl substituents at positions 6 and 7 further modulate the molecule's properties.
Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies have been employed to construct the chromeno[2,3-c]pyrrole framework efficiently. For instance, one-step cyclization reactions using appropriately substituted precursors have been reported in the literature. These methods not only enhance the yield but also ensure high purity of the final product.
The compound's unique structure has led to its exploration in various applications. In pharmacology, it has shown potential as a lead compound for developing new drugs targeting specific biological pathways. Its ability to interact with proteins through hydrogen bonding and hydrophobic interactions makes it a promising candidate for drug design.
Furthermore, the compound's electronic properties have been studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the dimethylamino group significantly affects the molecule's conjugation and electron distribution, which are critical for its optical and electronic properties.
In conclusion, CAS No 879946-74-4 represents a fascinating example of how structural complexity can lead to versatile functionality. With ongoing research uncovering new aspects of its chemistry and applications, this compound continues to be an area of interest for scientists across multiple disciplines.
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